Cas no 1138331-90-4 (1-Boc-3-(1-hydroxyethyl)-azetidine)

• Product Name: 1-Boc-3-(1-hydroxyethyl)-azetidine
• CAS No: 1138331-90-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD17015912
• CID: 858474
• PubChem ID: 58348207
• Update Time: 2025-05-20

1-Boc-3-(1-hydroxyethyl)-azetidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(1-hydroxyethyl)-azetidine
• 1-(azetidin-3-yl)ethanol hydrochloride
• CoatsomeMG-4040LA(DMPG)
• tert-butyl 3-(1-hydroxyethyl)azetidine-1-carboxylate
• P12016
• (R)-1-Boc-3-(1-hydroxyethyl)azetidine
• tert-butyl3-(1-hydroxyethyl)azetidine-1-carboxylate
• SCHEMBL3036029
• MFCD31915072
• SY344611
• MFCD31915052
• CS-0056889
• 1138331-90-4
• (S)-1-Boc-3-(1-hydroxyethyl)azetidine
• N-BOC-Azetidin-3-ylethanol
• FOEGASXWOTWMKN-UHFFFAOYSA-N
• 1-Azetidinecarboxylic acid, 3-(1-hydroxyethyl)-, 1,1-dimethylethyl ester
• DA-15348
• EN300-263568
• MFCD17015912
• 3-(1-hydroxyethyl)azetidine-1-carboxylic acid tert-butyl ester
• SB22100
• BS-19247
• AKOS015949543
• SY344610
• 1-Boc-3-(1-hydroxyethyl)azetidine

• MDL： MFCD17015912
• Inchi： 1S/C10H19NO3/c1-7(12)8-5-11(6-8)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3
• InChI Key： FOEGASXWOTWMKN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)O)C1)=O

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Additional information on 1-Boc-3-(1-hydroxyethyl)-azetidine

Introduction to 1-Boc-3-(1-hydroxyethyl)-azetidine (CAS No. 1138331-90-4)

The compound 1-Boc-3-(1-hydroxyethyl)-azetidine, identified by the CAS registry number CAS No. 1138331-90-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them highly versatile for various applications in medicinal chemistry.

Azetidines, such as 1-Boc-3-(1-hydroxyethyl)-azetidine, are known for their unique chemical properties and structural flexibility. The presence of the Boc (tert-butoxycarbonyl) protecting group and the hydroxyethyl substituent introduces additional functional diversity, making this compound a valuable intermediate in the synthesis of complex molecules, including potential drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-Boc-3-(1-hydroxyethyl)-azetidine. Researchers have explored various strategies, including ring-opening reactions and enantioselective syntheses, to optimize the production of this compound. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for its application in asymmetric catalysis and chiral drug design.

In terms of biological activity, studies have shown that derivatives of azetidine compounds exhibit promising pharmacological properties. For instance, certain analogs have demonstrated potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The hydroxyethyl group in 1-Boc-3-(1-hydroxyethyl)-azetidine plays a critical role in modulating these activities by influencing the molecule's solubility, bioavailability, and binding affinity to target proteins.

The structural uniqueness of CAS No. 1138331-90-4 also makes it an attractive candidate for exploring new chemical space in drug discovery programs. Computational studies have highlighted its potential as a scaffold for developing novel therapeutic agents with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 1-Boc-3-(1-hydroxyethyl)-azetidine (CAS No. 1138331-90-4) stands out as a versatile and valuable compound in contemporary organic chemistry and medicinal research. Its unique structure, combined with recent advancements in synthetic techniques and biological evaluations, positions it as a key player in the development of innovative pharmaceuticals and chemical tools.